Cas no 178461-70-6 (2-Furancarboxylic acid,tetrahydro-, 1-methylethyl ester)

• Product Name: 2-Furancarboxylic acid,tetrahydro-, 1-methylethyl ester
• CAS No: 178461-70-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 112894
• PubChem ID: 45090313
• Update Time: 2025-04-18

2-Furancarboxylic acid,tetrahydro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,tetrahydro-, 1-methylethyl ester
• Tetrahydro-furan-2-carboxylic acid butyl ester
• 2-Furancarboxylicacid,tetrahydro-,1-methylethylester(9CI)
• 178461-70-6
• SCHEMBL17361184
• Isopropyl tetrahydrofuran-2-carboxylate
• AKOS008949051

• Inchi： 1S/C8H14O3/c1-6(2)11-8(9)7-4-3-5-10-7/h6-7H,3-5H2,1-2H3
• InChI Key： DGZOZONCGXAPDH-UHFFFAOYSA-N
• SMILES： O1CCCC1C(=O)OC(C)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 35.53